Cas no 1261915-38-1 (2-fluoro-5-(3-formylphenyl)benzoic Acid)

• Product Name: 2-fluoro-5-(3-formylphenyl)benzoic Acid
• CAS No: 1261915-38-1
• MF: C₁₄H₉FO₃
• MW: 244.217867612839
• MDL: MFCD18319214
• CID: 1223049
• PubChem ID: 53225145
• Update Time: 2025-05-20

2-fluoro-5-(3-formylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(3-formylphenyl)benzoic Acid
• MFCD18319214
• 4-Fluoro-3'-formyl[1,1'-biphenyl]-3-carboxylic acid
• DTXSID50688877
• 1261915-38-1
• 4-Fluoro-3'-formyl-[1,1'-biphenyl]-3-carboxylic acid
• 2-Fluoro-5-(3-formylphenyl)benzoic acid, 95%
• SCHEMBL2558013

• MDL： MFCD18319214
• Inchi： 1S/C14H9FO3/c15-13-5-4-11(7-12(13)14(17)18)10-3-1-2-9(6-10)8-16/h1-8H,(H,17,18)
• InChI Key： DACHUQUHNRACJS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 244.05357231g/mol
• Monoisotopic Mass: 244.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-5-(3-formylphenyl)benzoic Acid

2-Fluoro-5-(3-formylphenyl)benzoic Acid: A Comprehensive Overview

The compound 2-fluoro-5-(3-formylphenyl)benzoic acid, identified by the CAS number CAS No. 1261915-38-1, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of 2-fluoro-5-(3-formylphenyl)benzoic acid consists of a benzoic acid moiety with a fluoro substituent at the 2-position and a 3-formylphenyl group attached at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications. The presence of the formyl group introduces additional reactivity, enabling its use in various synthetic pathways.

Recent studies have highlighted the importance of 2-fluoro-5-(3-formylphenyl)benzoic acid in drug discovery and development. Researchers have explored its potential as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, its ability to participate in Suzuki-Miyaura coupling reactions has been leveraged to synthesize complex heterocyclic compounds with promising therapeutic potential.

In addition to its role in medicinal chemistry, CAS No. 1261915-38-1 has also found applications in materials science. The compound's unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent experiments have demonstrated its ability to form self-assembled monolayers on various substrates, which could be exploited for advanced sensor technologies.

The synthesis of 2-fluoro-5-(3-formylphenyl)benzoic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the Friedel-Crafts acylation of fluorobenzene derivatives, followed by subsequent oxidation and purification steps. Researchers have recently optimized these protocols to improve yield and purity, making large-scale production more feasible.

From an environmental standpoint, understanding the degradation pathways of CAS No. 1261915-38-1 is crucial for assessing its ecological impact. Studies have shown that the compound undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts. These findings are essential for developing sustainable synthetic strategies that minimize environmental footprint.

In conclusion, 2-fluoro-5-(3-formylphenyl)benzoic acid, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary research. As advancements in synthetic methodologies and material science progress, this compound is poised to play an even more significant role in driving innovation across multiple disciplines.